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Compound of Interest

Compound Name: 2,3-Dimethylbutane

Cat. No.: B166060

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents are paramount to ensuring a secure laboratory environment and
maintaining regulatory compliance. This guide provides a comprehensive, step-by-step
procedure for the proper disposal of 2,3-Dimethylbutane, a highly flammable and
environmentally hazardous substance. Adherence to these protocols will mitigate risks and
ensure the safe management of this chemical waste.

Immediate Safety and Handling Precautions

Before beginning any disposal process, ensure that all personnel handling 2,3-
Dimethylbutane are equipped with appropriate personal protective equipment (PPE), including
flame-resistant lab coats, chemical-impermeable gloves, and tightly fitting safety goggles.[1] All
handling of this substance should occur in a well-ventilated area, preferably within a chemical
fume hood, to avoid the inhalation of vapors.[1][2] It is crucial to eliminate all potential ignition
sources in the vicinity, as 2,3-Dimethylbutane is highly flammable with a low flash point.[3][4]
[5] Use only non-sparking tools and explosion-proof equipment when handling containers of
this chemical.[1][2][3]

Step-by-Step Disposal Plan

The disposal of 2,3-Dimethylbutane is governed by federal, state, and local regulations,
primarily under the Resource Conservation and Recovery Act (RCRA).[6][7][8] It is classified as
a hazardous waste due to its flammability and toxicity to aquatic life.[4]
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Step 1: Waste Identification and Classification
o Clearly label the waste container with the words "Hazardous Waste."[9]

« |dentify the contents as "2,3-Dimethylbutane"” and include the associated hazards (e.g.,
"Flammable Liquid," "Harmful if Swallowed," "Skin Irritant,” "Toxic to Aquatic Life").[4]

Step 2: Segregation and Storage

Do not mix 2,3-Dimethylbutane waste with other chemical waste streams, especially
oxidizing agents.[3][10]

Store the waste in a chemically compatible container, such as a glass or appropriate plastic
container, ensuring it is free from damage and has a secure, leak-proof closure.[10][11]

The container should be stored in a designated Satellite Accumulation Area (SAA) within the
laboratory, at or near the point of generation.[9][12] This area must be away from heat
sources, direct sunlight, and electrical panels.[13]

Ensure the SAA has secondary containment to capture any potential leaks.[10][11]
Step 3: Accumulation and Record-Keeping

Keep a detailed log of the waste being accumulated, including the date the first drop of
waste was added to the container.[13]

A maximum of 55 gallons of hazardous waste may be stored in an SAA. For acutely toxic
chemicals, the limit is one quart of liquid.[12]

Waste containers can be stored in the SAA for up to 12 months, provided the accumulation
limits are not exceeded.[12]

Step 4: Arranging for Disposal
e Do not dispose of 2,3-Dimethylbutane down the drain or in regular trash.[1][11]

o Contact your institution's Environmental Health and Safety (EHS) department to schedule a
pickup for the hazardous waste.[12]
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e The EHS department will arrange for a licensed hazardous waste hauler to transport the
waste to an approved treatment, storage, and disposal facility (TSDF).[9][14]

o Proper disposal methods for 2,3-Dimethylbutane include controlled incineration with flue
gas scrubbing or removal to a licensed chemical destruction plant.[1]

Quantitative Data for 2,3-Dimethylbutane

For quick reference, the following table summarizes key quantitative data for 2,3-
Dimethylbutane.

Property Value

CAS Number 79-29-8[2][4]

Density 0.66 g/cm?3 at 20 °C[4]
Flash Point -28.9 °C (-20 °F)[15]
Ignition Temperature 415 °C[4]

Lower Explosive Limit 1.2%]3]

Vapor Pressure 535 hPa at 39 °C[4]

Disposal Workflow

The following diagram illustrates the decision-making and operational workflow for the proper
disposal of 2,3-Dimethylbutane waste.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.labmanager.com/managing-hazardous-chemical-waste-in-the-lab-26937
https://dec.ny.gov/environmental-protection/waste-management/hazardous-waste
https://www.benchchem.com/product/b166060?utm_src=pdf-body
https://www.chemicalbook.com/msds/2-3-dibromo-2-3-dimethylbutane.pdf
https://www.benchchem.com/product/b166060?utm_src=pdf-body
https://www.benchchem.com/product/b166060?utm_src=pdf-body
https://www.benchchem.com/product/b166060?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC116100050&countryCode=US&language=en
https://bg.cpachem.com/msds?num=SB7120&dnl=sd_-_2%2C3-Dimethylbutane_%5BCAS_79-29-8%5D_%28SB7120%29_%28EU%29.pdf
https://bg.cpachem.com/msds?num=SB7120&dnl=sd_-_2%2C3-Dimethylbutane_%5BCAS_79-29-8%5D_%28SB7120%29_%28EU%29.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dimethylbutane
https://bg.cpachem.com/msds?num=SB7120&dnl=sd_-_2%2C3-Dimethylbutane_%5BCAS_79-29-8%5D_%28SB7120%29_%28EU%29.pdf
https://datasheets.scbt.com/sc-238285.pdf
https://bg.cpachem.com/msds?num=SB7120&dnl=sd_-_2%2C3-Dimethylbutane_%5BCAS_79-29-8%5D_%28SB7120%29_%28EU%29.pdf
https://www.benchchem.com/product/b166060?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Safety Operating Guide

Check Availability & Pricing

Waste Generation
(2,3-Dimethylbutane)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Label Waste Container
'Hazardous Waste: 2,3-Dimethylbutane’

Segregate from
Incompatible Chemicals

Store in Closed, Compatible
Container in SAA

Log Waste Accumulation

Accumulation Limit Reached?
(<55 gal, <12 months)

Contact EHS for Pickup

Licensed Disposal
(Incineration)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b166060?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. chemicalbook.com [chemicalbook.com]

. fishersci.com [fishersci.com]

. datasheets.scbt.com [datasheets.scbt.com]

. bg.cpachem.com [bg.cpachem.com]

. 2,3-DIMETHYLBUTANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
. youtube.com [youtube.com]

. epa.gov [epa.gov]

°
(0] ~ (o)) ()] EEN w N =

. Hazardous Waste Compliance and Assistance | Missouri Department of Natural
Resources [dnr.mo.gov]

e 9. Managing Hazardous Chemical Waste in the Lab | Lab Manager [labmanager.com]
e 10. acewaste.com.au [acewaste.com.au]

e 11. danielshealth.com [danielshealth.com]

e 12. ehrs.upenn.edu [ehrs.upenn.edu]

e 13. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions - Labor
Security System [laborsecurity.com]

e 14. Hazardous Waste Management - NYSDEC [dec.ny.goV]
e 15. 2,3-Dimethylbutane | C6H14 | CID 6589 - PubChem [pubchem.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal of 2,3-
Dimethylbutane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166060#2-3-dimethylbutane-proper-disposal-
procedures]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b166060?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/2-3-dibromo-2-3-dimethylbutane.pdf
https://www.fishersci.com/store/msds?partNumber=AC116100050&countryCode=US&language=en
https://datasheets.scbt.com/sc-238285.pdf
https://bg.cpachem.com/msds?num=SB7120&dnl=sd_-_2%2C3-Dimethylbutane_%5BCAS_79-29-8%5D_%28SB7120%29_%28EU%29.pdf
https://cameochemicals.noaa.gov/chemical/579
https://www.youtube.com/watch?v=5N0vbP4F5ZY
https://www.epa.gov/rcra/resource-conservation-and-recovery-act-rcra-regulations
https://dnr.mo.gov/waste-recycling/business-industry/guidance-technical-assistance/hazardous-waste-compliance-assistance
https://dnr.mo.gov/waste-recycling/business-industry/guidance-technical-assistance/hazardous-waste-compliance-assistance
https://www.labmanager.com/managing-hazardous-chemical-waste-in-the-lab-26937
https://www.acewaste.com.au/properly-managing-chemical-waste-laboratories/
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.laborsecurity.com/en/chemical-waste-disposal-in-the-laboratory-safe-and-effective-solutions
https://www.laborsecurity.com/en/chemical-waste-disposal-in-the-laboratory-safe-and-effective-solutions
https://dec.ny.gov/environmental-protection/waste-management/hazardous-waste
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dimethylbutane
https://www.benchchem.com/product/b166060#2-3-dimethylbutane-proper-disposal-procedures
https://www.benchchem.com/product/b166060#2-3-dimethylbutane-proper-disposal-procedures
https://www.benchchem.com/product/b166060#2-3-dimethylbutane-proper-disposal-procedures
https://www.benchchem.com/product/b166060#2-3-dimethylbutane-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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